3-(1H-pyrazol-4-yl)prop-2-yn-1-amine

• IUPAC Name: 3-(1H-pyrazol-4-yl)prop-2-yn-1-amine
• InChI: InChI=1S/C6H7N3/c7-3-1-2-6-4-8-9-5-6/h4-5H,3,7H2,(H,8,9)
• InChI Key: AIORYBWZWDPAJI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1)C#CCN
• Molecular Formula: C6H7N3
• Molecular Weight: 121.14 g/mol
• CAS No.: 1248812-37-4

Description

3-(1H-pyrazol-4-yl)prop-2-yn-1-amine is a pyrazole-derived compound featuring a propargylamine (prop-2-yn-1-amine) substituent at the 4-position of the pyrazole ring.

Key structural attributes:

• Molecular formula: C₆H₈N₄ (calculated based on IUPAC name).
• Functional groups: Pyrazole (aromatic heterocycle), propargylamine (terminal alkyne and primary amine).
• Potential applications: Kinase inhibition (inferred from pyrazole-containing kinase inhibitors like encorafenib ), covalent binding via alkyne-azide cycloaddition.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of 3-(1H-pyrazol-4-yl)prop-2-yn-1-amine with structurally or functionally related pyrazole derivatives:

Compound Name	Molecular Formula	Key Features	Biological/Chemical Relevance	Reference
3-(1H-pyrazol-4-yl)prop-2-yn-1-amine	C₆H₈N₄	Propargylamine substituent at pyrazole 4-position; linear alkyne geometry.	Potential kinase inhibitor scaffold; click chemistry applications.	Derived
3-(5-Methyl-1H-pyrazol-1-yl)propan-1-amine	C₇H₁₂N₄	Propane chain instead of propargyl; methyl group at pyrazole 5-position.	Lower reactivity due to saturated chain; used in ligand design for G-protein-coupled receptors.
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₂H₁₅N₅	Pyridinyl and cyclopropyl substituents; methyl group at pyrazole 3-position.	Enhanced binding affinity to kinase ATP pockets due to pyridine’s π-stacking capability.
1-[(1-Methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-4-amine	C₈H₁₁N₅	Methylpyrazole linked via methylene bridge; dual pyrazole motifs.	Bidentate ligand for metal coordination; explored in catalysis and supramolecular chemistry.
Encorafenib	C₂₂H₂₇ClFN₇O₄S	Complex pyrazolopyrimidine structure with sulfonamide and propargyl-like groups.	FDA-approved BRAF kinase inhibitor; demonstrates the therapeutic potential of pyrazole-alkyne hybrids.

Structural and Reactivity Differences

• Propargylamine vs. Propaneamine : The propargyl group in 3-(1H-pyrazol-4-yl)prop-2-yn-1-amine confers greater rigidity and reactivity compared to the saturated propane chain in 3-(5-methyl-1H-pyrazol-1-yl)propan-1-amine. This makes the former more suitable for covalent bond formation (e.g., in PROTACs or bioorthogonal chemistry) .
• Substituent Position : Pyrazole substitution at the 4-position (target compound) vs. 1- or 3-position (other analogs) alters electronic distribution and steric effects, impacting binding to biological targets like kinases .